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Compound of Interest

Benzyltrimethylammonium
Compound Name:
tribromide

Cat. No.: B15548377

Introduction

Benzyltrimethylammonium tribromide (BTMABTrs3), CAS No. 111865-47-5, is a versatile
guaternary ammonium salt widely utilized in organic synthesis.[1] It serves as an effective
brominating agent and a phase-transfer catalyst, offering a more manageable and safer
alternative to highly toxic and corrosive liquid bromine.[2][3] As a crystalline solid, it can be
accurately weighed and handled with greater ease, which is particularly advantageous for
small-scale reactions.[2] Its applications include the bromination of alkenes, aromatics, and
phenols, as well as the oxidation of sulfides, alcohols, and aldehydes.[2][4] This guide provides
a comprehensive overview of the essential handling and safety precautions for laboratory and
drug development professionals.

Hazard Identification and Classification

Benzyltrimethylammonium tribromide is classified as a hazardous substance. It is crucial to
understand its potential risks before handling. The Globally Harmonized System (GHS)
classification is summarized below.

 Signal Word: Warning[5][6][7]
e GHS Hazard Pictogram: GHS07 (Exclamation Mark)[6]

e Hazard Classifications:
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o Skin Irritation (Category 2)[7][8]

o Serious Eye Irritation (Category 2)[7][8]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system[7][8]

e Hazard Statements (H-Statements):

o H315: Causes skin irritation.[5][8][9]

o H319: Causes serious eye irritation.[5][8][9]

o H335: May cause respiratory irritation.[5][8][9]

e Precautionary Statements (P-Statements):

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][10]

o P264: Wash skin thoroughly after handling.[10]

o P271: Use only outdoors or in a well-ventilated area.[10]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[10]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[10]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[10]

o P405: Store locked up.[5]

o P501: Dispose of contents/container to an approved waste disposal plant.[10]

Quantitative Data Summary
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The following tables provide a summary of the key quantitative and qualitative data for

Benzyltrimethylammonium tribromide.

Table 1: Physical and Chemical Properties

Property Value Reference

CAS Number 111865-47-5 [51[6][10]

Molecular Formula C10H16BrsN [5][8][10]

Molecular Weight 389.96 g/mol [5]
Yellow to orange crystalline

Appearance [3]
powder

Melting Point 99-101 °C (lit.) [61[7]

N Stable under normal

Stability N ] N [5]
conditions. Light sensitive.

Incompatibilities Strong oxidizing agents. [5][11]

| Conditions to Avoid| Excess heat, dust formation, exposure to moisture. |[11] |

Table 2: Hazard and Personal Protective Equipment (PPE) Summary
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Hazard

Inhalation

Target Organs

Respiratory system[7][12]

Required Personal
Protective Equipment

Use only in a well-
ventilated area, preferably
a chemical fume hood. If
dust is generated, use a
NIOSH/MSHA approved
respirator (e.g., N95 dust
mask).[6][12]

Skin Contact

skin[12]

Wear appropriate protective
gloves (e.g., nitrile rubber) and
a lab coat or other protective
clothing to prevent skin

exposure.

Eye Contact

Eyes[12]

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[12]

| Ingestion | Gastrointestinal tract | Do not eat, drink, or smoke when using this product. Wash

hands thoroughly after handling.[10] |

Table 3: First Aid Measures
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Exposure Route

Inhalation

First Aid Protocol

Remove from exposure
and move to fresh air
immediately. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical aid.

Reference

[51[10][12]

Skin Contact

Immediately flush skin with
plenty of soap and water for at
least 15 minutes while
removing all contaminated
clothing and shoes. Get

medical aid.

[51110][12]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Get

medical aid.

[51110][12]

| Ingestion | Never give anything by mouth to an unconscious person. Rinse mouth with water.

Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical aid. |[5][12] |

Table 4: Toxicological Data

Toxicity Type

Acute Toxicity

Value

No quantitative data (e.g., LD50, LC50) is
available in the provided search results.

The toxicological properties have not

been fully investigated.[5][10]

© 2025 BenchChem. All rights reserved. 5/13

Tech Support


https://www.chemicalbook.com/msds/benzyltrimethylammonium-tribromide.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24470&PLANT=d__ALF
https://pim-resources.coleparmer.com/sds/04712.pdf
https://www.chemicalbook.com/msds/benzyltrimethylammonium-tribromide.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24470&PLANT=d__ALF
https://pim-resources.coleparmer.com/sds/04712.pdf
https://www.chemicalbook.com/msds/benzyltrimethylammonium-tribromide.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24470&PLANT=d__ALF
https://pim-resources.coleparmer.com/sds/04712.pdf
https://www.chemicalbook.com/msds/benzyltrimethylammonium-tribromide.htm
https://pim-resources.coleparmer.com/sds/04712.pdf
https://www.chemicalbook.com/msds/benzyltrimethylammonium-tribromide.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24470&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

| Carcinogenicity] No component of this product present at levels greater than or equal to 0.1%
is identified as a probable, possible or confirmed human carcinogen by IARC, NTP, ACGIH, or
OSHA.[11][13] |

Experimental Protocols and Procedures

Adherence to strict protocols is mandatory to ensure safety when working with
Benzyltrimethylammonium tribromide.

3.1 Engineering Controls & Personal Protective Equipment (PPE)

e Engineering Controls: Always handle this chemical within a certified chemical fume hood to
maintain low airborne concentrations and avoid inhalation of dust.[11][12] Ensure an
eyewash station and safety shower are readily accessible.[13]

» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[14]

o Skin Protection: Wear nitrile rubber gloves and a flame-retardant lab coat. Ensure gloves
are inspected before use and removed using the proper technique to avoid skin
contamination.[10]

o Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved N95 dust mask or a higher level of respiratory protection should be used.[6][12]

3.2 Safe Handling Protocol

o Preparation: Before handling, ensure all required PPE is donned correctly. Confirm the
chemical fume hood is functioning properly.

o Weighing and Transfer:
o Minimize dust generation during handling.[12]
o Use a weigh boat or glassine paper on a tared analytical balance inside the fume hood.

o Carefully open the container. Avoid shaking or agitating the solid.
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o Use a clean spatula to transfer the desired amount of the reagent.

o Gently tap the spatula to release the solid into the reaction vessel, minimizing puffing of
the powder.

e Post-Transfer:
o Securely close the main container immediately after use.[12]
o Clean the spatula and any contaminated surfaces within the fume hood.
o Wash hands thoroughly with soap and water after the procedure is complete.[14]
3.3 Storage Procedures
» Store in a cool, dry, and well-ventilated place away from direct sunlight.[5][12]
o Keep the container tightly closed to protect from moisture, as the material is hygroscopic.[12]

o Store locked up and away from incompatible materials such as strong oxidizing agents.[5]
[11]

3.4 Accidental Release (Spill) Protocol
e Immediate Action: Evacuate non-essential personnel from the immediate area.[5]

e Ventilation: Ensure the area is well-ventilated, keeping the spill contained within the fume
hood if possible.

o PPE: Don the appropriate PPE as described in section 3.1, including respiratory protection.

e Containment and Cleanup:

[¢]

Do not create dust.[5]

[¢]

Carefully sweep or vacuum up the spilled material.[12]

Place the collected material into a suitable, labeled, and closed container for hazardous

[e]

waste disposal.[5]
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o Clean the spill area with soap and water.

» Disposal: Dispose of the waste container and any contaminated cleaning materials
according to local, state, and federal regulations.[10]

3.5 Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[5]

e Specific Hazards: Thermal decomposition can generate irritating and highly toxic gases,
including carbon oxides (CO, CO3), nitrogen oxides (NOx), and hydrogen bromide gas.[5]
[10]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
in pressure-demand, MSHA/NIOSH approved (or equivalent), and full protective gear.[10]
[12]

Visualized Workflows

The following diagrams illustrate key safety and handling procedures.
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Caption: Standard laboratory workflow for handling Benzyltrimethylammonium tribromide.
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Caption: Emergency response decision tree for accidental exposure.
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Caption: Logical workflow for responding to a solid chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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